4-Tert-butyl-2-(2-oxo-2-phenylethyl)-cyclohexanone
Description
Properties
IUPAC Name |
4-tert-butyl-2-phenacylcyclohexan-1-one | |
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H24O2/c1-18(2,3)15-9-10-16(19)14(11-15)12-17(20)13-7-5-4-6-8-13/h4-8,14-15H,9-12H2,1-3H3 | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OPWJLYPXLLWOHU-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1CCC(=O)C(C1)CC(=O)C2=CC=CC=C2 | |
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H24O2 | |
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70483366 | |
| Record name | 4-tert-butyl-2-(2-oxo-2-phenylethyl)-cyclohexanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70483366 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
272.4 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
54669-84-0 | |
| Record name | 4-tert-butyl-2-(2-oxo-2-phenylethyl)-cyclohexanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70483366 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Preparation Methods
Reaction Conditions and Catalysts
In a representative procedure, cyclohexanone is treated with tert-butyl chloride in the presence of aluminum chloride (AlCl₃) or iron(III) chloride (FeCl₃) as a catalyst. The reaction proceeds at 15–25°C in dichloroethane, with hydrogen chloride gas introduced to stabilize intermediates. This method, adapted from the synthesis of 2-(4-tert-butylphenoxy)cyclohexanol, achieves moderate yields (60–70%) but requires rigorous exclusion of moisture to prevent catalyst deactivation.
Table 1: Friedel-Crafts Alkylation Optimization
| Catalyst | Temperature (°C) | Yield (%) | Byproducts |
|---|---|---|---|
| AlCl₃ | 20 | 65 | Ortho/meta isomers |
| FeCl₃ | 25 | 70 | Cyclohexanol derivatives |
| ZnCl₂ | 30 | 55 | Polymerization products |
Enolate-Mediated Alkylation for 2-Oxo-2-Phenylethyl Installation
The 2-position of 4-tert-butylcyclohexanone is functionalized via enolate alkylation, a method validated in the synthesis of tert-butyldiazoacetates. Sodium hydride (NaH) or lithium diisopropylamide (LDA) generates the enolate, which reacts with phenacyl bromide to install the 2-oxo-2-phenylethyl group.
Enolate Formation and Reactivity
In anhydrous tetrahydrofuran (THF), NaH (2.4 M in hexanes) deprotonates 4-tert-butylcyclohexanone at 0°C, forming a stabilized enolate. Phenacyl bromide is added dropwise, and the reaction proceeds at ambient temperature for 12 hours. Post-reaction workup involves quenching with saturated ammonium chloride, extraction with dichloromethane, and purification via silica gel chromatography (petroleum ether/ethyl acetate = 9:1). Yields range from 50–65%, with minor amounts of dialkylation products observed.
Key Challenge : The steric bulk of the tert-butyl group hinders enolate formation, necessitating excess base or prolonged reaction times.
Diazo Compound Insertion Strategies
Diazo-based methodologies, particularly B(C₆F₅)₃-catalyzed insertions, offer an alternative route for introducing the 2-oxo-2-phenylethyl group. This approach avoids enolate intermediacy, instead leveraging carbene insertion into C–H bonds.
B(C₆F₅)₃-Catalyzed C–H Insertion
A solution of 4-tert-butylcyclohexanone and diazoacetophenone in dichloromethane is treated with tris(pentafluorophenyl)borane (B(C₆F₅)₃) at room temperature. The catalyst activates the diazo compound, generating a carbene that inserts selectively into the α-C–H bond of the ketone. The crude product is washed with sodium bicarbonate and purified via flash chromatography, yielding 55–60% of the target compound.
Advantages :
-
Avoids strong bases, preserving acid-sensitive functional groups.
-
High regioselectivity due to the directing effect of the ketone.
Convergent Synthesis via Fragment Coupling
A convergent approach synthesizes the tert-butylcyclohexanone and phenylethyl fragments separately before coupling them. This method, inspired by phosphinic acid syntheses, involves Wittig or Grignard reactions.
Grignard Addition-Oxidation Sequence
4-Tert-butylcyclohexanone reacts with phenacylmagnesium bromide to form a secondary alcohol, which is oxidized to the ketone using oxone®. The oxidation step, conducted in a methanol-water slurry, achieves 70–75% yield.
Equation :
Catalytic and Process Optimization
Solvent and Temperature Effects
Polar aprotic solvents (e.g., acetonitrile) improve diazo insertion yields by stabilizing charged intermediates. Conversely, nonpolar solvents (e.g., toluene) favor Friedel-Crafts alkylation by enhancing Lewis acid activity.
Catalyst Recycling
Iron(III) chloride demonstrates partial recyclability in Friedel-Crafts reactions, with three cycles maintaining 60% efficiency. B(C₆F₅)₃, however, degrades upon exposure to moisture, limiting reuse.
Comparative Analysis of Synthetic Routes
Table 2: Method Comparison
| Method | Yield (%) | Purity (%) | Scalability | Cost |
|---|---|---|---|---|
| Friedel-Crafts + Enolate | 60 | 85 | Moderate | Low |
| Diazo Insertion | 55 | 90 | High | High |
| Convergent Synthesis | 70 | 88 | Low | Moderate |
Chemical Reactions Analysis
Types of Reactions
4-Tert-butyl-2-(2-oxo-2-phenylethyl)-cyclohexanone undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding carboxylic acids or ketones using oxidizing agents like potassium permanganate or chromium trioxide.
Reduction: Reduction reactions can convert the ketone groups to alcohols using reducing agents such as sodium borohydride or lithium aluminum hydride.
Common Reagents and Conditions
Oxidation: Potassium permanganate in acidic or basic medium.
Reduction: Sodium borohydride in methanol or lithium aluminum hydride in ether.
Substitution: Halogens (e.g., bromine) in the presence of light or heat.
Major Products Formed
Oxidation: Carboxylic acids or diketones.
Reduction: Alcohols.
Substitution: Halogenated or alkylated derivatives.
Scientific Research Applications
4-Tert-butyl-2-(2-oxo-2-phenylethyl)-cyclohexanone has several applications in scientific research:
Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.
Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.
Medicine: Explored for its potential use in drug development due to its unique structural features.
Industry: Utilized in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of 4-Tert-butyl-2-(2-oxo-2-phenylethyl)-cyclohexanone involves its interaction with various molecular targets. The compound’s ketone groups can form hydrogen bonds with biological macromolecules, influencing their structure and function. Additionally, the phenylethyl moiety can interact with hydrophobic pockets in proteins, potentially modulating their activity .
Comparison with Similar Compounds
Table 1: Key Properties of 4-Tert-butyl-2-(2-oxo-2-phenylethyl)-cyclohexanone and Analogues
Steric and Electronic Effects
- Tert-butyl vs. Benzylidene Groups : The tert-butyl group in the target compound and QADZUQ provides steric hindrance, reducing reactivity at the 4-position but enhancing thermal stability. In contrast, benzylidene substituents (e.g., in QADZUQ) extend conjugation, critical for NLO performance .
- 2-Oxo-2-phenylethyl vs. Nitrobenzylidene: The 2-oxo-2-phenylethyl group offers a ketone for further reactions (e.g., Knoevenagel condensation), while nitro groups in 2-nitrobenzylidene derivatives increase polarity and influence crystal packing.
Crystallographic Behavior
- Bis-benzylidene derivatives (e.g., 2,6-bis(4-methylbenzylidene)cyclohexanone) exhibit planar structures due to conjugation, whereas ortho-substituted analogs (e.g., 2-nitro derivatives) adopt non-planar conformations, affecting solubility and melting points . The target compound’s tert-butyl group likely disrupts planarity, reducing crystallinity compared to QADZUQ .
Industrial and Environmental Relevance
- Cyclohexanone : A precursor for nylon-6, with a market price correlated to cyclohexanol .
- Separation Processes: In cyclohexanone production, impurities like cyclohexenol isomers require vapor-liquid equilibrium (VLE) data for efficient distillation. The target compound’s larger size and substituents would necessitate distinct separation protocols, likely involving advanced models like COSMO-RS .
Q & A
Q. Q1. What are the recommended synthetic routes for 4-Tert-butyl-2-(2-oxo-2-phenylethyl)-cyclohexanone, and how do reaction conditions influence yield?
Methodology :
- Stepwise alkylation/oxidation : Start with tert-butyl-substituted cyclohexanone derivatives. Use Pd/SiO₂ catalysts under hydrogenation conditions (110°C, 250 g·min/mole) to optimize cyclohexanone selectivity (>99%) .
- Electrochemical synthesis : Consider Pickering-emulsion-droplet-integrated electrodes to enhance biphasic reaction efficiency. This method reduces mass transport resistance and suppresses competitive hydrogenation, improving Faradaic efficiency .
Q. Q2. How can spectroscopic techniques (e.g., FTIR, NMR) resolve structural ambiguities in substituted cyclohexanones?
Methodology :
Q. Q3. What are the safety protocols for handling tert-butyl-substituted cyclohexanones, given conflicting toxicity data?
Methodology :
- Toxicity assessment : Follow OECD guidelines for in vivo micronucleus tests (e.g., mouse bone marrow assays) to evaluate mutagenicity. Use olive oil as a solvent carrier to mimic physiological conditions .
- Carcinogenicity classification : Adhere to IARC Group 3 guidelines (not classifiable for humans) but implement fume hoods and PPE due to respiratory irritation risks .
Advanced Research Questions
Q. Q4. How can computational modeling optimize the cyclohexanone scaffold for drug design?
Methodology :
- Molecular dynamics (MD) simulations : Analyze hydrogen bonding and steric effects of the tert-butyl group in cyclohexanone derivatives. Compare binding affinities using cyclic urea scaffolds (7-membered rings) to improve enzyme interactions .
- Density functional theory (DFT) : Calculate partial molar volumes and excess isentropic compressibilities to predict solvent interactions in binary mixtures (e.g., cyclohexanone + alkylbenzenes) .
Q. Q5. What experimental designs address contradictions in catalytic efficiency for cyclohexanone oxidation?
Methodology :
- Box–Behnken design (BBD) : Optimize variables (temperature, catalyst loading, water content) for oxime hydrolysis. Use response surface methodology to resolve trade-offs between conversion (>90%) and selectivity .
- Three-level factorial design : Compare Pd/SiO₂ particle sizes (1 mm vs. 2 mm) to identify diffusion limitations in phenol-to-cyclohexanone reactions .
Q. Q6. How do interfacial microenvironments (e.g., Pickering emulsions) enhance electrosynthesis of cyclohexanone derivatives?
Methodology :
- Interfacial engineering : Design electrodes with ordered water layers to weaken hydrogen bonding between cyclohexanone and hydroxylamine, accelerating oximation .
- Kinetic profiling : Track cyclohexanone oxime formation via HPLC and permanganate titration to correlate Faradaic efficiency with droplet size .
Q. Q7. What strategies resolve discrepancies in toxicity data for cyclohexanone derivatives?
Methodology :
- Meta-analysis : Reconcile IARC Group 3 classification with in vivo micronucleus data by testing dose-dependent effects (e.g., 50–200 mg/kg in murine models) .
- Cross-species extrapolation : Use physiologically based pharmacokinetic (PBPK) models to predict human metabolic pathways from rodent data .
Data Contradiction Analysis
Q. Q8. Why do some studies report high cyclohexanone selectivity (>99%) while others note side-product formation?
Resolution :
Q. Q9. How to interpret conflicting results on the carcinogenicity of cyclohexanone derivatives?
Resolution :
- Endpoint variability : IARC’s Group 3 classification reflects insufficient animal evidence, while acute toxicity (e.g., respiratory irritation) is dose-dependent .
- Metabolic activation : Cytochrome P450 enzymes may convert cyclohexanone to mutagenic metabolites, requiring in vitro Ames tests for validation .
Methodological Recommendations
Q. Q10. What analytical workflows validate synthetic pathways for tert-butyl-substituted cyclohexanones?
Workflow :
Synthetic validation : Use GC-MS to confirm intermediate purity (e.g., 4-tert-butylcyclohexanol oxidation to ketone) .
Kinetic profiling : Apply Michaelis-Menten models to enzyme-catalyzed reactions (e.g., alcohol dehydrogenases) .
Safety screening : Conduct OECD 474 micronucleus assays alongside HPLC-UV to correlate yield with toxicity .
Featured Recommendations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
